N-Benzyl-N-methylethanolamine
Overview
Description
N-Benzyl-N-methylethanolamine is a tertiary benzylamine. Electrochemical alkoxylation of N-benzyl-N-methylethanolamine is reported. Rate of proton exchange of N-benzyl-N-methylethanolamine in aqueous HCl has been reported.
Scientific Research Applications
Antimicrotubule Agents : N-Benzyl derivatives have been explored for their potential as antimicrotubule agents, showing promise in inhibiting tubulin polymerization and tumor cell growth. This suggests potential clinical applications in cancer therapy (Stefely et al., 2010).
Phenethylamine Hallucinogens : Research has found that N-benzyl substituted derivatives significantly enhance the affinity of phenethylamine hallucinogens at the 5-HT(2A) receptor, impacting their pharmacological properties (Halberstadt & Geyer, 2014).
Anti-Aging Applications : A breakdown product of N-Benzyl derivatives has shown greater potency in delaying senescence in human lung fibroblasts than its parent compound, indicating potential anti-aging applications (Atamna, Paler-Martinez, & Ames, 2000).
Inhibition of Bacterial Synthetase : N-benzyl-2-phenylethylamine has been identified as a potent inhibitor of phenylalanyl-tRNA synthetase from Escherichia coli, suggesting its potential use in antibacterial drug development (Anderson & Santi, 1976).
Oncogenic Activity : Benzylation of N-nitrosomethylbenzylamine may contribute to its overall biological activity, as it can cause mutagenesis in Salmonella and induce phage lambda in Escherichia coli, indicating its relevance in oncology research (Wiessler, Romruen, & Pool, 1983).
Cytochrome P450 Oxidation : Studies have shown that N-benzyl-N-cyclopropylamine undergoes oxidation via cytochrome P450, generating cyclopropanone hydrate and 3-hydroxypropionaldehyde. This provides insights into biochemical pathways and drug metabolism (Cerny & Hanzlik, 2006).
Pharmacological Derivatives : N-Benzyl derivatives have been used in the synthesis of pharmacologically active compounds, including benzo[b]thiophen derivatives with potential therapeutic applications (Chapman, Clarke, & Saraf, 1967).
Nanoparticle Synthesis : The development of insulin nanoparticles using methylated N-Benzyl derivatives has shown promising in vitro release properties, indicating potential in drug delivery systems (Mahjub et al., 2011).
Diagnostic Applications : In forensic toxicology, the detection of N-Benzyl derivatives has been used for diagnosing severe intoxication, exemplifying its importance in analytical chemistry (Poklis et al., 2014).
Methamphetamine Synthesis Marker : N-Benzyl derivatives have been identified as markers in urine samples for illicitly synthesized methamphetamine use, underscoring their relevance in forensic science (Moore, Soine, & Poklis, 1995).
Safety and Hazards
N-Benzyl-N-methylethanolamine may cause respiratory irritation, serious eye irritation, and skin irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and ensuring adequate ventilation . In case of contact with eyes or skin, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
N-Benzyl-N-methylethanolamine is a tertiary benzylamine It’s known to have a high capacity for adsorbing proteins , suggesting that proteins could be its potential targets.
Mode of Action
It’s known to interact with proteins, possibly altering their structure or function
Biochemical Pathways
Given its protein-binding properties , it may influence various biochemical pathways involving these proteins.
Pharmacokinetics
Its physical properties such as boiling point (95-105 °c/2 mmhg), density (1017 g/mL at 25 °C), and solubility in water, alcohol, and ether suggest that it might have good bioavailability.
Result of Action
This compound is used as an efficient method to remove impurities from human immunoglobulin preparations . This suggests that the compound’s action results in the purification of protein preparations, which could be beneficial in various biochemical applications.
Action Environment
This compound is stable in both acidic and basic environments, but it is prone to oxidation . This suggests that the compound’s action, efficacy, and stability might be influenced by the redox state of the environment.
Properties
IUPAC Name |
2-[benzyl(methyl)amino]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-11(7-8-12)9-10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOUANPHGFPAJCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5059242 | |
Record name | Ethanol, 2-[methyl(phenylmethyl)amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5059242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
101-98-4 | |
Record name | N-Benzyl-N-methylethanolamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=101-98-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Benzyl-N-methylethanolamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000101984 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanol, 2-[methyl(phenylmethyl)amino]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanol, 2-[methyl(phenylmethyl)amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5059242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(benzylmethylamino)ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.723 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-BENZYL-N-METHYLETHANOLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/61LYX8089C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does N-benzyl-N-methylethanolamine contribute to the purification of target proteins?
A1: this compound acts as a ligand in chromatographic purification processes. When immobilized on a chromatographic material, this positively charged ligand exhibits selective binding affinity for target proteins while minimizing the binding of prion proteins (PrPSc) []. This selectivity enables the separation and purification of target proteins from complex mixtures, potentially reducing the risk of prion contamination.
Q2: What specific applications of this compound are highlighted in recent research?
A2: Recent research demonstrates the use of this compound modified agarose beads in a centrifugal microfluidic platform for point-of-care COVID-19 diagnostics [, ]. The beads serve multiple purposes:
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